Cas no 872728-82-0 (2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid)
872728-82-0 structure
Product Name:2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid
CAS No:872728-82-0
MF:C10H9N3O4
MW:235.196161985397
MDL:MFCD11865356
CID:719478
PubChem ID:135414344
Update Time:2024-10-26
2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-((4-(5-Oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl)amino)acetic acid
- 2-(4-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenylamino)acetic acid
- 2-[4-(5-oxo-2H-1,2,4-oxadiazol-3-yl)anilino]acetic acid
- Glycine,N-[4-(2,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl)phenyl]-
- N-[4-(2,5-Dihydro-5-oxo-1,2,4-oxadiazol-3-yl)phenyl]glycine (ACI)
- 2-((4-(5-Oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl)amino)aceticacid
- J-505856
- AKOS015856149
- (4-(5-Oxo-4,5-dihydro-1,2,4-oxadiazole-3-yl)phenylamino)acetic acid
- 2-{[4-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl]amino}acetic acid
- AKOS025401760
- n-[4-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl]glycine
- {[4-(5-OXO-4H-1,2,4-OXADIAZOL-3-YL)PHENYL]AMINO}ACETIC ACID
- NS00077837
- DB-076908
- dabigartan intermediate
- 872728-82-0
- (4-(5-Oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl)glycine
- EC 460-450-2
- DTXSID00469375
- 2-[4-(1,2,4-oxadiazol-5-on-3-yl)phenylamino]acetic acid
- AC-25301
- 2-[4-(5-oxo-4H-1,2,4-oxadiazol-3-yl)anilino]acetic acid
- N-[4-(5-Oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl]glycine
- SCHEMBL1269515
- I11635
- 2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid
-
- MDL: MFCD11865356
- Inchi: 1S/C10H9N3O4/c14-8(15)5-11-7-3-1-6(2-4-7)9-12-10(16)17-13-9/h1-4,11H,5H2,(H,14,15)(H,12,13,16)
- InChI Key: USTVSOSEROPCIX-UHFFFAOYSA-N
- SMILES: O=C1NC(C2C=CC(NCC(O)=O)=CC=2)=NO1
Computed Properties
- Exact Mass: 235.05930578g/mol
- Monoisotopic Mass: 235.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 100Ų
Experimental Properties
- Density: 1.57
- Boiling Point: 460.358 °C at 760 mmHg
- Flash Point: 232.217 °C
- PSA: 108.22000
- LogP: 0.59940
2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O992145-10mg |
2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid |
872728-82-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O992145-50mg |
2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid |
872728-82-0 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | O992145-100mg |
2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid |
872728-82-0 | 100mg |
$ 250.00 | 2022-06-03 | ||
| Chemenu | CM309052-1g |
2-((4-(5-Oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl)amino)acetic acid |
872728-82-0 | 95% | 1g |
$729 | 2021-06-09 | |
| Alichem | A019110869-250mg |
2-((4-(5-Oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl)amino)acetic acid |
872728-82-0 | 95% | 250mg |
$330.72 | 2023-08-31 | |
| Alichem | A019110869-1g |
2-((4-(5-Oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl)amino)acetic acid |
872728-82-0 | 95% | 1g |
$653.12 | 2023-08-31 | |
| eNovation Chemicals LLC | D378692-1kg |
N-[4-(2,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl)phenyl]-Glycine |
872728-82-0 | 97% | 1kg |
$3490 | 2023-09-02 | |
| eNovation Chemicals LLC | K02722-1g |
2-(4-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenylamino)acetic acid |
872728-82-0 | >97% | 1g |
$295 | 2023-09-04 | |
| eNovation Chemicals LLC | Y0986398-1g |
2-((4-(5-Oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl)amino)acetic acid |
872728-82-0 | 95% | 1g |
$550 | 2024-08-02 | |
| Chemenu | CM309052-1g |
2-((4-(5-Oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl)amino)acetic acid |
872728-82-0 | 95% | 1g |
$*** | 2023-05-29 |
2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
872728-82-0 (2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid) Related Products
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- 1341040-36-5(3-(4-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride)
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